Cas no 223437-05-6 (1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide)

• Product Name: 1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide
• CAS No: 223437-05-6
• MF: C₁₀H₁₈F₆N₂O₄S₂
• MW: 408.381341457367
• MDL: MFCD08458917
• CID: 850926
• PubChem ID: 87561525
• Update Time: 2025-04-19

1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide
• N-METHYL-N-PROPYLPYRROLIDINIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE
• bis(trifluoromethylsulfonyl)azanide,1-methyl-1-propylpyrrolidin-1-ium
• NULL
• ANW-42829
• CTK8B3620
• DSSTox_CID_27918
• DSSTox_GSID_47942
• DSSTox_RID_82671
• Tox21_200630
• N-propyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (Pyr13TFSI)
• Elexcel IL 220
• IL 220
• 1-Methyl-1-propylpyrrolidiniumBis(trifluoromethanesulfonyl)imide
• DKNRELLLVOYIIB-UHFFFAOYSA-N
• DTXCID7027918
• DTXSID1047942
• ZP32CA7HSV
• NCGC00248968-01
• J-014651
• N-PROPYL,METHYLPYRROLIDINIUM TETRAFLUOROBORATE
• CS-0152569
• N-Propyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide
• bis(trifluoromethylsulfonyl)azanide;1-methyl-1-propylpyrrolidin-1-ium
• SY105943
• DB-321261
• 1-Methyl-1-propylpyrrolidinium bis[(trifluoromethyl)sulphonyl]azanide
• 1-methyl-1-propylpyrrolidin-1-ium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane
• 1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide,
• N-propyl-N-methylpyrrolidinium bis(fluoromethanesulfonyl)imide (Pyr13FSI).
• 1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide
• s11241
• Pyrrolidinium, 1-methyl-1-propyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)
• CHEMBL3184156
• NCGC00258184-01
• BS-16018
• CAS-223437-05-6
• N-PROPYL,METHYLPYRROLIDINIUM BIS((TRIFLUOROMETHYL)SULFONYL)IMIDE
• M2098
• SCHEMBL924924
• MFCD08458917
• 223437-05-6
• AKOS037648915
• 1-Methyl-1-propylpyrrolidin-1-ium Bis[(trifluoromethyl)sulfonyl]amide

• MDL： MFCD08458917
• Inchi： 1S/C8H18N.C2F6NO4S2/c1-3-6-9(2)7-4-5-8-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3-8H2,1-2H3;/q+1;-1
• InChI Key： DKNRELLLVOYIIB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C)(CCC)CCCC1

Computed Properties

• Exact Mass: 408.06134
• Monoisotopic Mass: 408.06121838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.44 g/cm3 (20 ºC)
• Melting Point: 12°C(lit.)
• Refractive Index: 1.4200 to 1.4240
• PSA: 82.38
• Sensitiveness: Sensitive to air

1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds